Cas no 39257-07-3 (1-[trans-2-methylcyclobutyl]ethanone)
39257-07-3 structure
Product Name:1-[trans-2-methylcyclobutyl]ethanone
CAS No:39257-07-3
MF:C7H12O
MW:112.169582366943
MDL:MFCD18829051
CID:297598
PubChem ID:45085023
Update Time:2025-04-19
1-[trans-2-methylcyclobutyl]ethanone Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-methylcyclobutyl)-, trans- (9CI)
- 1-[trans-2-methylcyclobutyl]ethanone
- 1-[(1R,2R)-2-METHYLCYCLOBUTYL]ETHANONE
- 39257-07-3
- Ethanone,1-(2-methylcyclobutyl)-,trans-(9ci)
- 1-[trans-2-methylcyclobutyl]ethan-1-one
-
- MDL: MFCD18829051
- Inchi: 1S/C7H12O/c1-5-3-4-7(5)6(2)8/h5,7H,3-4H2,1-2H3/t5-,7-/m1/s1
- InChI Key: CSMMUZVOEXYHRZ-IYSWYEEDSA-N
- SMILES: O=C(C)[C@@H]1CC[C@H]1C
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.1Ų
1-[trans-2-methylcyclobutyl]ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100463-100 MG |
1-[trans-2-methylcyclobutyl]ethanone |
39257-07-3 | 95% | 100MG |
¥ 2,811.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100463-250 MG |
1-[trans-2-methylcyclobutyl]ethanone |
39257-07-3 | 95% | 250MG |
¥ 4,224.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100463-500 MG |
1-[trans-2-methylcyclobutyl]ethanone |
39257-07-3 | 95% | 500MG |
¥ 5,629.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100463-1 G |
1-[trans-2-methylcyclobutyl]ethanone |
39257-07-3 | 95% | 1g |
¥ 7,042.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG100463-5 G |
1-[trans-2-methylcyclobutyl]ethanone |
39257-07-3 | 95% | 5g |
¥ 21,126.00 | 2021-05-07 | |
| Chemenu | CM388833-100mg |
1-[trans-2-methylcyclobutyl]ethanone |
39257-07-3 | 95%+ | 100mg |
$420 | 2023-01-19 | |
| Chemenu | CM388833-250mg |
1-[trans-2-methylcyclobutyl]ethanone |
39257-07-3 | 95%+ | 250mg |
$630 | 2023-01-19 | |
| Chemenu | CM388833-500mg |
1-[trans-2-methylcyclobutyl]ethanone |
39257-07-3 | 95%+ | 500mg |
$840 | 2023-01-19 | |
| Chemenu | CM388833-1g |
1-[trans-2-methylcyclobutyl]ethanone |
39257-07-3 | 95%+ | 1g |
$1051 | 2023-01-19 | |
| Chemenu | CM388833-5g |
1-[trans-2-methylcyclobutyl]ethanone |
39257-07-3 | 95%+ | 5g |
$3153 | 2023-01-19 |
1-[trans-2-methylcyclobutyl]ethanone Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
39257-07-3 (1-[trans-2-methylcyclobutyl]ethanone) Related Products
- 3019-25-8(1-cyclobutylethan-1-one)
- 10374-14-8(2-ethylcyclobutanone)
- 89896-76-4(1-(3-methylcyclobutyl)ethan-1-one)
- 154885-06-0(Ethanone,1-(3-butylcyclobutyl)-, cis- (9CI))
- 154885-08-2(Ethanone, 1-(3-butylcyclobutyl)-, trans- (9CI))
- 93863-15-1(Cyclobutanone, 2,3-dipropyl-, trans-)
- 1517-15-3(2-methylcyclobutan-1-one)
- 42809-12-1(Ethanone, 1-(3-methylcyclobutyl)-, trans- (9CI))
- 139591-60-9(Cyclobutanone, 2,3-dipropyl-, cis-)
- 107569-33-5(Bicyclo[9.2.0]tridecan-12-one, (1R,11R)-rel-)
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